3-(3,4-Dimethylphenyl)-2-hydroxypropanoic acid

Specification

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 3-(3,4-dimethylphenyl)-2-hydroxypropanoic acid
• Standard InChI: InChI=1S/C11H14O3/c1-7-3-4-9(5-8(7)2)6-10(12)11(13)14/h3-5,10,12H,6H2,1-2H3,(H,13,14)
• Standard InChI Key: SCODQOFKZVCQCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(C(=O)O)O)C

Introduction

3-(3,4-Dimethylphenyl)-2-hydroxypropanoic acid is an organic compound with a molecular formula of C11H14O3, although some sources may list it as C12H16O3 due to variations in molecular weight calculations or structural interpretations. This compound is characterized by the presence of a hydroxy group attached to a propanoic acid moiety, which is further substituted with a 3,4-dimethylphenyl group. Its unique substitution pattern and functional groups confer distinct chemical reactivity and potential biological activity.

Synthesis Methods

The synthesis of 3-(3,4-Dimethylphenyl)-2-hydroxypropanoic acid typically involves the reaction of 3,4-dimethylbenzaldehyde with a suitable reagent to introduce the hydroxypropanoic acid moiety. A common method involves the use of a Grignard reagent, such as methylmagnesium bromide, followed by oxidation to yield the desired product. The reaction conditions often require anhydrous solvents and an inert atmosphere to prevent unwanted side reactions.

Synthetic Route Overview:

• Starting Material: 3,4-Dimethylbenzaldehyde

• Reagent: Methylmagnesium bromide (Grignard reagent)

• Reaction Conditions: Anhydrous solvents, inert atmosphere

• Product: 3-(3,4-Dimethylphenyl)-2-hydroxypropanoic acid

Biological Activity

3-(3,4-Dimethylphenyl)-2-hydroxypropanoic acid has garnered attention for its diverse biological activities, including antioxidant, anti-inflammatory, and potential anticancer effects. The compound's ability to scavenge free radicals can be quantified using assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)).

Assay Type	IC50 Value (µM)
DPPH	25.4
ABTS	30.1

These results suggest that the compound can effectively reduce oxidative stress markers in vitro.

Anti-inflammatory Activity

In vivo studies have demonstrated that this compound exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines when stimulated with lipopolysaccharides (LPS).

Applications in Research and Industry

3-(3,4-Dimethylphenyl)-2-hydroxypropanoic acid is used as a building block for the synthesis of more complex molecules in chemistry. In biology, it is investigated for its potential biological activity and interactions with biomolecules. In medicine, it is explored for its potential therapeutic properties, such as anti-inflammatory or analgesic effects. In industry, it is utilized in the development of specialty chemicals and materials.

Comparison with Similar Compounds

Similar compounds include 3-(3,4-Dimethylphenyl)-2-oxopropanoic acid and 3-(3,4-Dimethylphenyl)-2-hydroxypropanol. The uniqueness of 3-(3,4-Dimethylphenyl)-2-hydroxypropanoic acid lies in its specific substitution pattern and functional groups, which confer distinct chemical reactivity and potential biological activity compared to these similar compounds.